[(7-hydroxy-4-methyl-2-oxo-2H-chromen-6-yl)oxy]acetic acid

• Molecular Formula: C12H9O6-
• Molecular Weight: 249.2 g/mol
• IUPAC Name: 2-(7-hydroxy-4-methyl-2-oxochromen-6-yl)oxyacetate
• InChI: InChI=1S/C12H10O6/c1-6-2-12(16)18-9-4-8(13)10(3-7(6)9)17-5-11(14)15/h2-4,13H,5H2,1H3,(H,14,15)/p-1
• InChI Key: VVDLFTOOMLZFRO-UHFFFAOYSA-M
• SMILES: CC1=CC(=O)OC2=CC(=C(C=C12)OCC(=O)[O-])O

Description

[(7-hydroxy-4-methyl-2-oxo-2H-chromen-6-yl)oxy]acetic acid, also known as coumarin-6-acetic acid, is a synthetic compound that belongs to the coumarin family. It is widely used in the field of scientific research due to its unique chemical and biological properties.

Mechanism of Action

The mechanism of action of [(7-hydroxy-4-methyl-2-oxo-2H-chromen-6-yl)oxy]acetic acid is not fully understood. However, it has been suggested that it exerts its effects through the inhibition of various enzymes and signaling pathways. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of nuclear factor kappa B (NF-κB), a transcription factor involved in the regulation of inflammation and cell survival.
Biochemical and Physiological Effects:
[(7-hydroxy-4-methyl-2-oxo-2H-chromen-6-yl)oxy]acetic acid has been found to have various biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor alpha (TNF-α). It has also been shown to induce apoptosis (programmed cell death) in cancer cells. Additionally, it has been found to reduce oxidative stress and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

[(7-hydroxy-4-methyl-2-oxo-2H-chromen-6-yl)oxy]acetic acid has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It is also relatively inexpensive compared to other compounds with similar properties. However, one limitation of using [(7-hydroxy-4-methyl-2-oxo-2H-chromen-6-yl)oxy]acetic acid is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of [(7-hydroxy-4-methyl-2-oxo-2H-chromen-6-yl)oxy]acetic acid. One area of research is the development of novel synthetic methods that can improve the yield and purity of the compound. Another area of research is the investigation of its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease. Additionally, further studies are needed to elucidate the mechanism of action of [(7-hydroxy-4-methyl-2-oxo-2H-chromen-6-yl)oxy]acetic acid and its effects on various signaling pathways and enzymes.

Synthesis Methods

[(7-hydroxy-4-methyl-2-oxo-2H-chromen-6-yl)oxy]acetic acid can be synthesized using various methods. One of the most common methods is the reaction between coumarin-6-carboxylic acid and acetic anhydride in the presence of a catalyst such as sulfuric acid. The reaction proceeds through an esterification process, resulting in the formation of [(7-hydroxy-4-methyl-2-oxo-2H-chromen-6-yl)oxy]acetic acid.

Scientific Research Applications

[(7-hydroxy-4-methyl-2-oxo-2H-chromen-6-yl)oxy]acetic acid has been extensively studied for its potential applications in various fields of scientific research. It has been found to possess anti-inflammatory, anti-cancer, and anti-oxidant properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.